Methoxymethyl 3-(2-methyl-1,3-dioxolan-2-yl)phenyl ether

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 2-[3-(methoxymethoxy)phenyl]-2-methyl-1,3-dioxolane
• InChI: InChI=1S/C12H16O4/c1-12(15-6-7-16-12)10-4-3-5-11(8-10)14-9-13-2/h3-5,8H,6-7,9H2,1-2H3
• InChI Key: UMHUNUPQSCYDEN-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC(=CC=C2)OCOC

Description

Methoxymethyl 3-(2-methyl-1,3-dioxolan-2-yl)phenyl ether is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(acetyl)phenyl methoxymethyl ether (3.6 g, 20 mmol), ethylene glycol (3.72 g, 60 mmol) and pyridinium tosylate (0.075 g, 0.3 mmol, 3 mol %) in benzene (200 mL) was azeotropically refluxed for 8 h. The reaction was concentrated and the resulting residue was diluted with ethyl ether (150 mL) and washed with saturated aqueous bicarbonate (2×50 mL) and brine (100 mL). The ethyl ether solution was dried (K2 CO3) and concentrated. The residue was suspended in n-hexanes and the by-product was precipitated. The n-hexane solution was then separated and concentrated to obtain the desired product (2.69 g, 61%); TLC Rf: 0.5 (30% EtOAc/n-hexanes).